Cas no 1805149-20-5 (4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol
• CAS No: 1805149-20-5
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4895314
• Update Time: 2025-10-05

4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-8(14-2)7(9(10)11)6(4-13)3-12-5/h3,9,13H,4H2,1-2H3
• InChI Key： KNZWWIMZKLJANF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=NC=C1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol

4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol (CAS No. 1805149-20-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a methoxy group at position 3, and a methyl group at position 2, along with a hydroxymethyl group at position 5. These substituents contribute to its distinct chemical behavior and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of fluorine atoms in the difluoromethyl group introduces electron-withdrawing effects, which can enhance the molecule's stability and reactivity. Additionally, the methoxy group at position 3 provides electron-donating properties, creating a balance that can be exploited in various chemical reactions. The methyl group at position 2 further modulates the electronic environment of the pyridine ring, making this compound versatile for synthetic transformations.

One of the most promising applications of 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol lies in its potential as an intermediate in organic synthesis. Its structure allows for easy functionalization, enabling the creation of more complex molecules with tailored properties. For instance, the hydroxymethyl group at position 5 can serve as a site for further substitution or oxidation reactions, leading to the development of novel bioactive compounds.

Moreover, this compound has shown potential in the field of catalysis. The combination of electron-withdrawing and electron-donating groups on the pyridine ring creates a unique electronic environment that can enhance catalytic activity. Recent research has explored its use as a ligand in transition metal-catalyzed reactions, demonstrating improved efficiency in processes such as cross-coupling and enantioselective synthesis.

In terms of biological activity, 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol has been studied for its potential as an antimicrobial agent. Preliminary assays have shown moderate activity against various bacterial strains, suggesting that further optimization could yield effective therapeutic agents. The presence of fluorinated groups is particularly advantageous in this context, as fluorinated compounds often exhibit enhanced bioavailability and stability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the preparation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and scalable routes to this compound, making it more accessible for large-scale applications.

In conclusion, 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-methanol (CAS No. 1805149-20-5) is a versatile and intriguing molecule with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, material science, and catalysis. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing these fields.